Cas no 656228-87-4 (L-Cysteine, L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-L-prolylglycyl-)

• Product Name: L-Cysteine, L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-L-prolylglycyl-
• CAS No: 656228-87-4
• MF: C₃₃H₅₈N₁₄O₁₀S
• MW: 842.966424465179
• CID: 398149
• PubChem ID: 10418089
• Update Time: 2025-04-19

L-Cysteine, L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-L-prolylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-L-prolylglycyl-
• DTXSID60439493
• 656228-87-4

• Inchi： 1S/C33H58N14O10S/c1-17(42-25(50)18(34)6-2-10-39-32(35)36)29(54)46-12-5-9-23(46)28(53)44-19(7-3-11-40-33(37)38)26(51)45-20(15-48)30(55)47-13-4-8-22(47)27(52)41-14-24(49)43-21(16-58)31(56)57/h17-23,48,58H,2-16,34H2,1H3,(H,41,52)(H,42,50)(H,43,49)(H,44,53)(H,45,51)(H,56,57)(H4,35,36,39)(H4,37,38,40)/t17-,18-,19-,20-,21-,22-,23-/m0/s1
• InChI Key： KNKBENMCHYGRLT-FQJIPJFPSA-N
• SMILES： SC[C@@H](C(=O)O)NC(CNC([C@@H]1CCCN1C([C@H](CO)NC([C@H](CCC/N=C(\N)/N)NC([C@@H]1CCCN1C([C@H](C)NC([C@H](CCC/N=C(\N)/N)N)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 842.41864
• Monoisotopic Mass: 842.41810528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 58
• Rotatable Bond Count: 23
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.1
• Topological Polar Surface Area: 400Ų

Experimental Properties

• PSA: 393.47